Cas no 1132662-08-8 (CAPECITABINE-D11)

CAPECITABINE-D11 Properties

Names and Identifiers

• CAPECITABINE-D11
• Capecitabine-d11
• 1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
• HY-B0016S
• Capecitabine-d11 (pentyl-d11)
• 5'-Deoxy-5-fluoro-N-{[(~2~H_11_)pentyloxy]carbonyl}cytidine
• DA-51573
• 1132662-08-8
• 5'-Deoxy-5-fluoro-N-[(pentyl-d11-oxy)carbonyl]cytidine
• Capecitabine-d11
• CS-0089535
• J-002931
• DTXSID90678974
• F90574
• +Expand

• InChIKey： GAGWJHPBXLXJQN-XSFNBKHLSA-N
• Inchi： InChI=1S/C15H22FN3O6/c1-3-4-5-6-24-15(23)18-12-9(16)7-19(14(22)17-12)13-11(21)10(20)8(2)25-13/h7-8,10-11,13,20-21H,3-6H2,1-2H3,(H,17,18,22,23)/t8-,10-,11-,13-/m1/s1/i1D3,3D2,4D2,5D2,6D2
• SMILES： CCCCCOC(=O)NC1=NC(=O)N(C=C1F)C2C(C(C(O2)C)O)O

Computed Properties

• Exact Mass: 370.21800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 370.21830780g/mol
• Heavy Atom Count: 25
• Complexity: 582
• Isotope Atom Count: 11
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• LogP: 0.77380
• PSA: 126.40000
• Melting Point: 45-50°C